Cas no 1374658-80-6 (Dimethyl 2,2' -(5-bromo-1,3-phenylene)diacetate)

• Product Name: Dimethyl 2,2' -(5-bromo-1,3-phenylene)diacetate
• CAS No: 1374658-80-6
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4729996
• PubChem ID: 20785626
• Update Time: 2025-06-30

Dimethyl 2,2' -(5-bromo-1,3-phenylene)diacetate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2,2' -(5-bromo-1,3-phenylene)diacetate
• 1374658-80-6
• Dimethyl 2,2'-(5-bromo-1,3-phenylene)diacetate
• SCHEMBL8257613

• Inchi： 1S/C12H13BrO4/c1-16-11(14)6-8-3-9(5-10(13)4-8)7-12(15)17-2/h3-5H,6-7H2,1-2H3
• InChI Key： QLKFNJWDDJRQRK-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)OC)C=C(C=1)CC(=O)OC

Computed Properties

• Exact Mass: 299.99972g/mol
• Monoisotopic Mass: 299.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Additional information on Dimethyl 2,2' -(5-bromo-1,3-phenylene)diacetate

Comprehensive Analysis of Dimethyl 2,2'-(5-bromo-1,3-phenylene)diacetate (CAS No. 1374658-80-6)

Dimethyl 2,2'-(5-bromo-1,3-phenylene)diacetate (CAS No. 1374658-80-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated aromatic ester derivative has garnered significant attention due to its unique structural properties and versatile applications. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring its potential in catalytic reactions and biodegradable material development.

The molecular structure of Dimethyl 2,2'-(5-bromo-1,3-phenylene)diacetate features a central 1,3-phenylene core substituted with bromine at the 5-position and two acetate groups at the 2-positions. This arrangement provides exceptional reactivity for cross-coupling reactions, making it valuable in polymer chemistry and drug discovery. Recent studies highlight its role in creating high-performance polymers with enhanced thermal stability, addressing growing demands in electronic materials and renewable energy applications.

In pharmaceutical contexts, CAS 1374658-80-6 serves as a key building block for small molecule inhibitors and biologically active compounds. Its bromine substituent enables precise functionalization, aligning with current industry focus on targeted drug delivery systems. Analytical techniques like HPLC purification and NMR characterization are critical for ensuring the compound's purity, especially when used in GMP-compliant synthesis processes.

Environmental considerations surrounding halogenated compounds have spurred innovation in the handling of 1374658-80-6. Modern waste minimization protocols and atom-efficient synthesis methods now accompany its production, responding to regulatory pressures and the circular economy movement. These developments position Dimethyl 2,2'-(5-bromo-1,3-phenylene)diacetate as a case study in balancing industrial utility with ecological responsibility.

From a commercial perspective, the global market for fine chemicals like CAS 1374658-80-6 continues expanding, driven by Asia-Pacific manufacturing growth and custom synthesis demand. Quality standards such as REACH compliance and ISO certification have become pivotal in supplier selection, reflecting heightened industry emphasis on supply chain transparency and material traceability.

Emerging research explores the compound's potential in photoactive materials and organic electronics, particularly for OLED technologies and flexible displays. Its ability to participate in Pd-catalyzed reactions makes it valuable for creating conjugated systems with tunable optoelectronic properties—a hot topic in next-generation semiconductor development.

Storage and handling recommendations for Dimethyl 2,2'-(5-bromo-1,3-phenylene)diacetate emphasize protection from moisture-sensitive degradation and light-induced decomposition, with inert atmosphere storage being optimal. These protocols align with broader chemical stability best practices gaining traction across research laboratories and production facilities worldwide.